Cas no 88982-28-9 (3-Bromo-5-(bromomethyl)isoxazole)

3-Bromo-5-(bromomethyl)isoxazole structure
88982-28-9 structure
Product Name:3-Bromo-5-(bromomethyl)isoxazole
CAS No:88982-28-9
MF:C4H3Br2NO
MW:240.880719423294
MDL:MFCD06795877
CID:820291
PubChem ID:21698248
Update Time:2024-10-26

3-Bromo-5-(bromomethyl)isoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(bromomethyl)isoxazole
    • 3-Bromo-5-(bromomethyl)-1,2-oxazole
    • 3-BROMO-5-BROMOMETHYLISOXAZOLE
    • 3-Bromo-5-bromomethyl-isoxazole
    • 3-Bromo-5-(bromomethyl)isoxazole (ACI)
    • SB39639
    • SY338618
    • MFCD06795877
    • SCHEMBL2358603
    • DTXSID70617068
    • C4H3Br2NO
    • EN300-219608
    • DB-262184
    • AKOS016000764
    • AS-39033
    • 88982-28-9
    • MDL: MFCD06795877
    • Inchi: 1S/C4H3Br2NO/c5-2-3-1-4(6)7-8-3/h1H,2H2
    • InChI Key: NFCHMZFEFOKVDT-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CBr)ON=1

Computed Properties

  • Exact Mass: 240.85609g/mol
  • Monoisotopic Mass: 238.85814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26Ų

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3-Bromo-5-(bromomethyl)isoxazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dichloromethane ,  Water ;  3 h, rt; 2 h, rt
Reference
Asymmetric Total Syntheses of Kopsia Indole Alkaloids
Leng, Lingying; Zhou, Xiaohan; Liao, Qi; Wang, Falu; Song, Hao; et al, Angewandte Chemie, 2017, 56(13), 3703-3707

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dichloromethane ,  Water ;  5 h, rt; 2 h, rt
Reference
Design, Synthesis, and Herbicidal Activities of Novel 2-Cyanoacrylates Containing Isoxazole Moieties
Liu, Yu-Xiu; Cui, Zhi-Peng; Liu, Bin; Cai, Bao-Li; Li, Yong-Hong; et al, Journal of Agricultural and Food Chemistry, 2010, 58(5), 2685-2689

3-Bromo-5-(bromomethyl)isoxazole Raw materials

3-Bromo-5-(bromomethyl)isoxazole Preparation Products

3-Bromo-5-(bromomethyl)isoxazole Suppliers

Amadis Chemical Company Limited
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(CAS:88982-28-9)3-Bromo-5-(bromomethyl)isoxazole
Order Number:A1044778
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:18
Price ($):1510.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:88982-28-9)3-Bromo-5-(bromomethyl)isoxazole
A1044778
Purity:99%
Quantity:5g
Price ($):1510.0
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